Cas no 859526-71-9 (N-cyclohexyl-4,4-difluorocyclohexan-1-amine)

• Product Name: N-cyclohexyl-4,4-difluorocyclohexan-1-amine
• CAS No: 859526-71-9
• MF: C₁₂H₂₁F₂N
• MW: 217.298650503159
• CID: 5048634
• Update Time: 2025-05-24

N-cyclohexyl-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-4,4-difluorocyclohexan-1-amine
• cyclohexyl-(4,4-difluoro-cyclohexyl)amine
• cyclohexyl-(4,4-difluoro-cyclohexyl)-amine

• Inchi： 1S/C12H21F2N/c13-12(14)8-6-11(7-9-12)15-10-4-2-1-3-5-10/h10-11,15H,1-9H2
• InChI Key： RBEJGFGUIXFHPA-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)NC1CCCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 3.5
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on N-cyclohexyl-4,4-difluorocyclohexan-1-amine

N-Cyclohexyl-4,4-Difluorocyclohexan-1-Amine: A Comprehensive Overview

N-Cyclohexyl-4,4-difluorocyclohexan-1-amine (CAS No. 859526-71-9) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its complex structure, which combines a cyclohexane ring with fluorine substituents and an amine group. The presence of the cyclohexyl group and the fluorine atoms introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of N-cyclohexyl-4,4-difluorocyclohexan-1-amine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the amine functionality while maintaining the integrity of the fluorinated cyclohexane ring.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The combination of fluorine atoms and the cyclohexane ring imparts unique mechanical and thermal properties to polymers synthesized using this compound. Recent studies have demonstrated that polymers incorporating N-cyclohexyl-4,4-difluorocyclohexan-1-amine exhibit enhanced flexibility and resistance to high temperatures, making them suitable for use in aerospace and automotive industries.

In the pharmaceutical industry, N-cyclohexyl-4,4-difluorocyclohexan-1-amine has shown potential as a lead compound for drug development. Its structure allows for diverse functionalization, enabling researchers to explore its activity against various biological targets. For example, recent research has focused on its ability to modulate G-protein coupled receptors (GPCRs), a class of proteins critical in cellular signaling pathways. Early results suggest that this compound could serve as a foundation for developing novel therapeutics targeting conditions such as hypertension and neurodegenerative diseases.

The electronic properties of N-cyclohexyl-4,4-difluorocyclohexan-1-amine also make it an intriguing candidate for use in organic electronics. The fluorine atoms introduce electron-withdrawing effects, which can enhance the conductivity of materials derived from this compound. Researchers have investigated its integration into organic field-effect transistors (OFETs), where it has demonstrated improved charge transport properties compared to traditional materials.

Despite its numerous advantages, the use of N-cyclohexyl-4,4-difluorocyclohexan-1-amine is not without challenges. The presence of fluorine atoms can complicate certain chemical reactions due to their high electronegativity and reactivity. However, recent advancements in reaction optimization techniques have addressed many of these issues, paving the way for broader adoption in industrial applications.

In conclusion, N-cyclohexyl-4,4-difluorocyclohexan-1-amine (CAS No. 859526-71-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.